Cas no 881674-58-4 (5-(2-Fluorophenyl)-1H-pyrrole-3-methanol)

5-(2-Fluorophenyl)-1H-pyrrole-3-methanol structure

881674-58-4 structure

Product Name:5-(2-Fluorophenyl)-1H-pyrrole-3-methanol

CAS No:881674-58-4

MF:C₁₁H₁₀FNO

MW:191.201606273651

CID:1922182

PubChem ID:86232771

Update Time:2024-10-26

5-(2-Fluorophenyl)-1H-pyrrole-3-methanol Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-methanol, 5-(2-fluorophenyl)-
- (5-(2-fluorophenyl)-1H-pyrrol-3-yl)methanol
- [5-(2-fluorophenyl)-1H-pyrrol-3-yl]methanol
- BCP28128
- SB18161
- (5-(2-fluorophenyl)-1H-pyrrol-3-yl)methanol;Vonoprazan Impurity D
- 5-(2-Fluorophenyl)-1H-pyrrole-3-methanol (ACI)
- 5-(2-Fluorophenyl)-1H-pyrrole-3-methanol
- DB-185210
- 881674-58-4
- CS-0164580
- F88743
- (5-(2-fluorophenyl)-1H-pyrrol-3-yl)methanol? (Vonoprazan Impurity pound(c)
- Inchi： 1S/C11H10FNO/c12-10-4-2-1-3-9(10)11-5-8(7-14)6-13-11/h1-6,13-14H,7H2
- InChI Key： KTNZABADLXDWLM-UHFFFAOYSA-N
- SMILES： FC1C(C2NC=C(CO)C=2)=CC=CC=1

Computed Properties

Exact Mass: 191.07500
Monoisotopic Mass: 191.074642g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 36
Molecular Weight: 191.2g/mol

Experimental Properties

PSA: 36.02000
LogP: 2.31310

5-(2-Fluorophenyl)-1H-pyrrole-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F632253-1mg	5-(2-Fluorophenyl)-1H-pyrrole-3-methanol	881674-58-4		1mg	165.00	2021-08-12
TRC	F632253-10mg	5-(2-Fluorophenyl)-1H-pyrrole-3-methanol	881674-58-4		10mg	1320.00	2021-08-12
TRC	F632253-25mg	5-(2-Fluorophenyl)-1H-pyrrole-3-methanol	881674-58-4		25mg	$ 190.00	2023-09-07
TRC	F632253-100mg	5-(2-Fluorophenyl)-1H-pyrrole-3-methanol	881674-58-4		100mg	$ 719.00	2023-09-07
TRC	F632253-250mg	5-(2-Fluorophenyl)-1H-pyrrole-3-methanol	881674-58-4		250mg	$ 1501.00	2023-09-07
Aaron	AR01L051-25mg	5-(2-Fluorophenyl)-1H-pyrrole-3-methanol	881674-58-4	97%	25mg	$108.00	2025-02-13
1PlusChem	1P01KZWP-25mg	5-(2-Fluorophenyl)-1H-pyrrole-3-methanol	881674-58-4	97%	25mg	$138.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1598022-25mg	(5-(2-Fluorophenyl)-1H-pyrrol-3-yl)methanol	881674-58-4	97%	25mg	￥988.00	2024-04-27
Ambeed	A265683-25mg	(5-(2-Fluorophenyl)-1H-pyrrol-3-yl)methanol	881674-58-4	97%	25mg	$126.0	2025-02-28

5-(2-Fluorophenyl)-1H-pyrrole-3-methanol Production Method

Production Method 1

881673-98-9

881674-58-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 23.5 h, 15 °C
2.1 Reagents: Sodium bicarbonate , Hydrogen Catalysts: Palladium Solvents: Ethanol , Methanol ; 26 h, 25 °C
3.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 2 h, 0 °C
3.2 Reagents: Water ; 2 h, 25 °C

Reference

Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate

Lin, Biyue; et al, Tetrahedron, 2022, 108,

Production Method 2

881674-06-2

881674-58-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 2 h, 0 °C
1.2 Reagents: Water ; 2 h, 25 °C

Reference

Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate

Lin, Biyue; et al, Tetrahedron, 2022, 108,

Production Method 3

881674-01-7

881674-58-4

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Hydrogen Catalysts: Palladium Solvents: Ethanol , Methanol ; 26 h, 25 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 2 h, 0 °C
2.2 Reagents: Water ; 2 h, 25 °C

Reference

Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate

Lin, Biyue; et al, Tetrahedron, 2022, 108,

Production Method 4

105-56-6

655-15-2

881674-58-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Tetrahydrofuran ; 50 °C; 21 h, 50 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ; 23.5 h, 15 °C
3.1 Reagents: Sodium bicarbonate , Hydrogen Catalysts: Palladium Solvents: Ethanol , Methanol ; 26 h, 25 °C
4.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 2 h, 0 °C
4.2 Reagents: Water ; 2 h, 25 °C

Reference

Identification, characterization, synthesis of major metabolites biotransformed from vonoprazan fumarate

Lin, Biyue; et al, Tetrahedron, 2022, 108,